4-Amino-2-iodobenzonitrile
Overview
Description
4-Amino-2-iodobenzonitrile is an organic compound that is widely used in organic synthetic chemistry. It is an important intermediate in the synthesis of various fine chemicals, including pesticides, pharmaceuticals, and dyes .
Synthesis Analysis
The synthesis of 4-Amino-2-iodobenzonitrile can be achieved through different methods. One of the most common methods is the iodination of another chemical compound like 2-bromo-4-nitrobenzonitrile . The iodination can be done using elemental iodine in the presence of a reducing agent like sodium bisulfite .Molecular Structure Analysis
The molecular structure of 4-Amino-2-iodobenzonitrile consists of a benzene ring with an amino group (-NH2) and an iodine atom attached to it. The nitrile group (-CN) is also attached to the benzene ring .Chemical Reactions Analysis
4-Amino-2-iodobenzonitrile is involved in various chemical reactions. For instance, it is used as a reactant in hydroamination-double hydroarylation for the synthesis of fused carbazoles . It also participates in cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates .Physical And Chemical Properties Analysis
4-Amino-2-iodobenzonitrile is a powder with a melting point of 146-148°C . It is soluble in organic solvents like chloroform, acetone, and DMSO .Safety and Hazards
4-Amino-2-iodobenzonitrile is classified as a hazardous substance. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, it is recommended to avoid breathing its dust, gas, or vapors, and to avoid contact with skin and eyes .
Relevant Papers There are several relevant papers on 4-Amino-2-iodobenzonitrile. These papers discuss its synthesis, properties, and applications in various fields of research . They provide valuable insights into the potential uses and future directions of this compound .
Mechanism of Action
Target of Action
It is often used as a reactant in various chemical reactions, suggesting that its targets could be diverse depending on the specific reaction it is involved in .
Mode of Action
It has been used as a reactant in several chemical reactions, including hydroamination-double hydroarylation for the synthesis of fused carbazoles, and cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates . These reactions suggest that 4-Amino-2-iodobenzonitrile may interact with its targets through these mechanisms.
Biochemical Pathways
Given its use in various chemical reactions, it is likely that it may influence several biochemical pathways depending on the specific context of its use .
Result of Action
Its use in various chemical reactions suggests that it may have diverse effects depending on the specific reaction it is involved in .
Action Environment
Like any chemical compound, its action and stability could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
4-amino-2-iodobenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IN2/c8-7-3-6(10)2-1-5(7)4-9/h1-3H,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEKGTXAVSVFRRJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)I)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-iodobenzonitrile | |
CAS RN |
300627-48-9 |
Source
|
| Record name | 4-amino-2-iodobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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